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Compound of Interest

Compound Name: Bis-ethoxydiglycol succinate

Cat. No.: B12752971 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed, step-by-step procedures for the safe disposal of Bis-
ethoxydiglycol succinate, a compound utilized in various cosmetic and research applications.

Adherence to these guidelines is essential for minimizing risks and maintaining a safe research

environment.

Hazard and Safety Overview
Bis-ethoxydiglycol succinate is classified as a skin and eye irritant.[1] It is crucial to handle

this chemical with appropriate personal protective equipment (PPE) and to be aware of its

potential environmental impact. Some safety data sheets indicate that similar compounds can

be toxic to aquatic life with long-lasting effects.

Quantitative Data Summary
For quick reference, the following table summarizes key safety and physical property data for

Bis-ethoxydiglycol succinate and related compounds.
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Property Value Source

GHS Pictogram Warning PubChem[1]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritation

PubChem[1]

Precautionary Statements

P264, P280, P302+P352,

P305+P351+P338,

P332+P313, P337+P313,

P362+P364

PubChem[1]

Physical State Liquid Spectrum Chemical[2]

Flash Point
93°C (>200°F) - 118°C

(244.4°F)
Various SDS[2][3]

Environmental Hazard
Potentially very toxic to aquatic

life with long lasting effects
Sigma-Aldrich

Experimental Protocols: Disposal Procedures
The following protocols outline the necessary steps for the safe disposal of Bis-ethoxydiglycol
succinate. These procedures are based on standard laboratory safety practices and

information from safety data sheets.

1. Personal Protective Equipment (PPE) and Preparation:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Skin Protection: Wear a lab coat or other protective clothing to prevent skin contact.

Work Area: Ensure disposal activities are carried out in a well-ventilated area, preferably

within a fume hood.[2]

2. Small Spills and Contaminated Materials:
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For minor spills, absorb the material with an inert substance such as vermiculite, dry sand, or

earth.[2]

Do not use combustible materials, such as sawdust, for absorption.

Carefully collect the absorbed material and contaminated debris into a designated, labeled

chemical waste container.[2]

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

3. Unused or Waste Product Disposal:

Do not dispose of Bis-ethoxydiglycol succinate down the drain.[2] This can harm aquatic

life and damage wastewater treatment systems.

Collect all waste Bis-ethoxydiglycol succinate in a clearly labeled, sealed, and chemically

compatible container. The container should be marked as "Hazardous Waste" and include

the chemical name.

Store the waste container in a designated, secure area away from incompatible materials.[2]

4. Final Disposal:

All chemical waste, including empty containers that are not properly decontaminated, must

be disposed of through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's Environmental Health and Safety (EHS) department for specific guidance and to

arrange for waste pickup.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of Bis-
ethoxydiglycol succinate.
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Caption: Disposal Decision Workflow for Bis-ethoxydiglycol Succinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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